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Compound of Interest

Compound Name: Methyl 2,3-dichlorophenylacetate

Cat. No.: B075993 Get Quote

An In-depth Technical Guide to Methyl 2,3-dichlorophenylacetate

This technical guide provides essential information regarding the physicochemical properties of

Methyl 2,3-dichlorophenylacetate, tailored for researchers, scientists, and professionals in

drug development.

Core Physicochemical Data
Methyl 2,3-dichlorophenylacetate is a chemical compound with the CAS number 10328-87-7.

[1] Its fundamental properties are summarized below, providing a quantitative overview for

laboratory and research applications.
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Property Value Source

Molecular Formula C9H8Cl2O2 [1][2]

Molar Mass 219.06 g/mol [1]

Boiling Point 274.5±25.0 °C (Predicted) [3]

Density 1.318±0.06 g/cm³ (Predicted) [3]

Refractive Index 1.542-1.544 [1][3]

Storage Temperature
Sealed in dry, Room

Temperature
[3]

Physical Form Liquid [3]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Methyl 2,3-
dichlorophenylacetate are typically documented in specialized chemical literature, patents,

and internal laboratory standard operating procedures (SOPs). These sources provide the

necessary detail for replication by skilled chemists. The general workflow for the

characterization of a chemical compound like Methyl 2,3-dichlorophenylacetate is outlined in

the diagram below. This process ensures the identity, purity, and structure of the compound are

unequivocally confirmed.

General Workflow for Chemical Compound
Characterization
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Synthesis & Purification

Structural Elucidation

Purity & Property Analysis

Final Confirmation

Chemical Synthesis

Purification (e.g., Chromatography, Distillation)

NMR Spectroscopy (¹H, ¹³C)

Mass Spectrometry (MS)

Infrared (IR) Spectroscopy

Purity Assessment (e.g., HPLC, GC)

Physicochemical Properties (m.p., b.p., density)

Data Analysis & Interpretation

Characterization Confirmed

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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